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Compound of Interest

Compound Name: Butyl methyl ether

Cat. No.: B1265516 Get Quote

Molecular Structure and Its Influence on
Solubility
Butyl methyl ether (C₅H₁₂O) is an organic compound classified as an ether. The central

oxygen atom, with its lone pairs of electrons, can act as a hydrogen bond acceptor. This "polar

head" allows for a degree of interaction with polar solvents like water. However, this is

counteracted by the nonpolar nature of the attached alkyl groups (a methyl group and a butyl

isomer group). The size and branching of the butyl group influence the overall balance between

hydrophilic and hydrophobic character, leading to distinct solubility profiles for each isomer.

Generally, the larger, nonpolar alkyl chains limit water solubility, while the ether linkage

prevents complete immiscibility. Conversely, these nonpolar groups promote solubility in a wide

array of organic solvents. Tert-butyl methyl ether's more compact, spherical structure

compared to the linear chain of n-butyl methyl ether also subtly affects its interaction with

solvent molecules.
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Molecular Structure of Butyl Methyl Ether

Solvent Interaction

Resulting Solubility
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Shake-Flask Experimental Workflow

1. Preparation
Add excess ether

to solvent in a
sealed flask

2. Equilibration
Agitate at constant

temperature for
24-72 hours

3. Phase Separation
Centrifuge or filter

to remove undissolved
ether

4. Sample Dilution
(if necessary)

Prepare aliquot for
quantification

5. Analysis
Quantify concentration

in supernatant via
HPLC, GC, or UV-Vis

Result
Thermodynamic
Solubility Value
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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